![molecular formula C9H13NO B6203247 1-(but-3-yn-1-yl)piperidin-4-one CAS No. 1016812-78-4](/img/no-structure.png)
1-(but-3-yn-1-yl)piperidin-4-one
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Overview
Description
“1-(but-3-yn-1-yl)piperidin-4-one” is a chemical compound with a molecular weight of 152.24 . It is also known as 1-(3-butynyl)-4-piperidinylamine . This compound is a synthetic fragment that plays a significant role in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of “this compound” includes a six-membered heterocycle with one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI code for this compound is 1S/C9H16N2/c1-2-3-6-11-7-4-9(10)5-8-11/h1,9H,3-8,10H2 .Scientific Research Applications
1-(But-3-yn-1-yl)piperidin-4-one has a wide range of potential applications in scientific research. It has been used in the synthesis of various drugs, including antibiotics, anti-inflammatory agents, and analgesics. It has also been used in the synthesis of agrochemicals, such as herbicides and insecticides. In addition, this compound has been used in the synthesis of polymers and other materials for use in the electronics industry.
Mechanism of Action
The mechanism of action of 1-(but-3-yn-1-yl)piperidin-4-one is still not fully understood. However, it is believed that the compound binds to certain receptors in the body, causing a change in the structure of the receptor. This change in structure results in a change in the activity of the receptor, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to modulate the activity of certain hormones, such as cortisol. In addition, this compound has been shown to have anti-inflammatory, analgesic, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-(But-3-yn-1-yl)piperidin-4-one has several advantages and limitations for use in laboratory experiments. One advantage is that the compound is relatively easy to synthesize and can be prepared in large quantities. Additionally, the compound is relatively stable and can be stored for long periods of time without degradation. However, the compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
1-(But-3-yn-1-yl)piperidin-4-one has a wide range of potential applications in the future. One potential direction is the development of new drugs based on this compound. Additionally, this compound could be used in the synthesis of new materials for use in the electronics industry. Furthermore, further research into the biochemical and physiological effects of this compound could lead to new treatments for a variety of diseases. Finally, this compound could be used in the synthesis of new agrochemicals for use in agriculture.
Synthesis Methods
1-(But-3-yn-1-yl)piperidin-4-one can be synthesized by a variety of methods. The most common method is a two-step synthesis involving the reaction of a piperidine derivative with an aldehyde or ketone. The first step of the reaction involves the formation of an imine, which is then reacted with an amine to form the desired product. Other methods of synthesis include the reaction of an aldehyde or ketone with a Grignard reagent, or the direct reaction of an aldehyde with a piperidine derivative.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-1-yl)piperidin-4-one involves the reaction of but-3-yn-1-ol with piperidin-4-one in the presence of a suitable catalyst.", "Starting Materials": [ "But-3-yn-1-ol", "Piperidin-4-one" ], "Reaction": [ "Step 1: Add but-3-yn-1-ol to a reaction flask", "Step 2: Add piperidin-4-one to the reaction flask", "Step 3: Add a suitable catalyst to the reaction mixture", "Step 4: Heat the reaction mixture under reflux for several hours", "Step 5: Allow the reaction mixture to cool to room temperature", "Step 6: Extract the product using a suitable solvent", "Step 7: Purify the product using column chromatography or recrystallization" ] } | |
1016812-78-4 | |
Molecular Formula |
C9H13NO |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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